
Synthesis and Characterization of 3,4'-
Dimethylbenzophenone: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4'-Dimethylbenzophenone

Cat. No.: B082306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of

3,4'-Dimethylbenzophenone, a substituted aromatic ketone. This document details the

chemical properties, spectroscopic data, and a comprehensive experimental protocol for its

preparation via Friedel-Crafts acylation. The information presented is intended to support

researchers and professionals in the fields of organic synthesis, medicinal chemistry, and

materials science.

Chemical and Physical Properties
3,4'-Dimethylbenzophenone, with the molecular formula C₁₅H₁₄O, is a white to light yellow

crystalline solid at room temperature.[1][2][3] It is soluble in organic solvents such as methanol

and dichloromethane.[3] A summary of its key physical and chemical properties is presented in

Table 1.

Table 1: Physical and Chemical Properties of 3,4'-Dimethylbenzophenone
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Property Value Reference(s)

IUPAC Name
(3-methylphenyl)(4-

methylphenyl)methanone
[1]

CAS Number 62261-53-4 [1]

Molecular Formula C₁₅H₁₄O [1][2]

Molecular Weight 210.27 g/mol [1][2]

Melting Point 45-47 °C [2]

Boiling Point 335 °C [3]

Appearance
White to light yellow

powder/crystal
[3]

Synthesis Methodology: Friedel-Crafts Acylation
The primary synthetic route to 3,4'-Dimethylbenzophenone is the Friedel-Crafts acylation of

toluene with 3-methylbenzoyl chloride in the presence of a Lewis acid catalyst, typically

anhydrous aluminum chloride (AlCl₃). This electrophilic aromatic substitution reaction involves

the formation of an acylium ion which then attacks the aromatic ring of toluene. Due to the

directing effect of the methyl group on the toluene ring (ortho, para-directing), a mixture of

isomers is possible, with the para-substituted product, 3,4'-Dimethylbenzophenone, being a

major product.
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Toluene

3,4'-Dimethylbenzophenone

+ Acylium Ion

3-Methylbenzoyl Chloride Acylium Ion Intermediate+ AlCl₃

AlCl₃ (Lewis Acid)

HCl (byproduct)
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Reaction

Work-up

Purification & Analysis

Assemble Dry Glassware

Add AlCl₃ and DCM

Add 3-Methylbenzoyl Chloride (0-5 °C)

Add Toluene (0-5 °C)

Stir at Room Temperature (2-3h)

Pour into Ice/HCl

Separate and Extract with DCM

Wash with H₂O, NaHCO₃, Brine

Dry with MgSO₄/Na₂SO₄

Concentrate via Rotary Evaporation

Recrystallization or Column Chromatography

Characterization (NMR, IR, MS, etc.)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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